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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602

An In-depth Technical Guide on the Core Physical and Chemical Properties of 4-Amino-1-
benzylpiperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Amino-1-benzylpiperidine (CAS No: 50541-93-0), a pivotal intermediate in the
synthesis of various pharmaceutical agents. This document details its structural characteristics,
physicochemical parameters, spectral data, and key chemical transformations, offering
valuable insights for professionals in medicinal chemistry and drug development.

Core Physical and Chemical Properties

4-Amino-1-benzylpiperidine is a substituted piperidine derivative that typically appears as a
colorless to light yellow liquid or, depending on purity, a white to off-white solid.[1][2] It
possesses a characteristic amine-like, fishy odor.[1] Its stability is maintained at room
temperature in closed containers under normal storage conditions, though it is sensitive to air
and absorbs carbon dioxide, necessitating storage under an inert atmosphere like nitrogen.[1]

[3]14]

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of 4-Amino-1-
benzylpiperidine.
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Property Value Source(s)
Molecular Formula C12H1sN:2 [31[5]
Molecular Weight 190.29 g/mol [2][5]
Melting Point 90-93 °C, 121-122 °C [31[6]
- _ 152 °C at 9.7 mmHg, 308.7 °C
Boiling Point ) [3][6]
(Predicted)

_ 0.933 g/mL at 25 °C, 1.068
Density , [3][6]
g/cm3 (Predicted)

Refractive Index (n20/D) 1.541 - 1.543 [51[7]
Flash Point >110 °C (>230 °F) [3][7]
pKa 10.15 + 0.20 (Predicted) [1]

Water Solubility Immiscible; 10 g/L [11[3]
Vapor Pressure 0.000794 mmHg at 25 °C [5]1[6]

Solubility Profile

4-Amino-1-benzylpiperidine exhibits limited solubility in water but is soluble in many organic
solvents.[1] Its solubility is moderate in polar organic solvents such as ethanol, methanol, and
dichloromethane, and it is also soluble in ether.[1][7][8] The limited aqueous solubility can be
increased if the compound is protonated to form a salt.[1]

Spectral Data

Spectroscopic data is crucial for the structural confirmation and purity assessment of 4-Amino-
1-benzylpiperidine.

¢ H NMR Spectroscopy: Proton NMR spectra are available for this compound, providing
information on the hydrogen environments within the molecule.[9][10]

e 13C NMR Spectroscopy: Carbon NMR data is also available, which helps in confirming the
carbon skeleton of the molecule.[11]
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« Infrared (IR) Spectroscopy: IR spectra show characteristic peaks corresponding to the
functional groups present in the molecule.[5][10][12]

e Mass Spectrometry (MS): Mass spectral data is used to determine the molecular weight and
fragmentation pattern of the compound.[5][10]

Experimental Protocols
Synthesis via Reductive Amination

A common and efficient method for synthesizing 4-Amino-1-benzylpiperidine is through the
reductive amination of 1-benzyl-4-piperidone.[1]

Methodology:

e Reaction Setup: In a suitable reaction vessel, 1-benzyl-4-piperidone is dissolved in an
anhydrous solvent such as methanol or tetrahydrofuran.[1]

e Amine Source: Ammonia or ammonium acetate is added to the solution to serve as the
amine source.[1]

¢ Reduction: A reducing agent, such as sodium cyanoborohydride, is carefully added to the
mixture. Alternatively, catalytic hydrogenation under mild pressure can be employed.[1]

e Reaction Conditions: The reaction is typically stirred at room temperature or with gentle
heating to ensure completion.[1]

e Work-up and Purification: Upon completion, the reaction is quenched, and the product is
extracted using an appropriate organic solvent. The crude product is then purified.

Purification

Purification is essential to obtain high-purity 4-Amino-1-benzylpiperidine for research and
development.

Methodology:

« Distillation: The compound can be purified by distillation in vacuo (under reduced pressure).
[3][4] This method is effective for separating it from non-volatile impurities.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://wap.guidechem.com/dictionary/en/50541-93-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-benzylpiperidine
https://www.chemicalbook.com/SpectrumEN_50541-93-0_IR1.htm
https://wap.guidechem.com/dictionary/en/50541-93-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-benzylpiperidine
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1100925_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1100925.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Recrystallization (for salt forms): The dihydrochloride salt of the compound can be purified by
recrystallization from solvents like methanol/ethyl acetate or ethanol.[3][4]

Chemical Reactivity and Applications

4-Amino-1-benzylpiperidine is a versatile chemical intermediate primarily utilized as a
building block in the pharmaceutical industry.[1][2] Its reactivity is centered around the primary
amino group on the piperidine ring.

It serves as a key precursor in the synthesis of:

Central Nervous System (CNS) Active Drugs: It is a foundational component for molecules
targeting neurotransmitter receptors, such as dopamine and sigma receptors.[1]

¢ Analgesics and Antidepressants: The compound is invaluable in the development of
analgesics and psychoactive agents, where it helps enhance therapeutic efficacy.[2]

o Specific Pharmaceutical Intermediates: It is used to prepare compounds like butyl 4-amino-
1-piperidineacetate and various 5-alkylimino-1,2,4-thiadiazolidine-3-ones.[3][4]

o Glycyrrhetinic Acid Derivatives: It has also been used in the synthesis of derivatives of
glycyrrhetinic acid.[3][4]

The N-benzyl group serves as a protecting group for the piperidine nitrogen, allowing for
selective reactions at the 4-amino position.

Visualized Workflows and Relationships

To better illustrate the processes and applications involving 4-Amino-1-benzylpiperidine, the
following diagrams are provided.
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Synthesis Workflow
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Caption: Synthetic pathway for 4-Amino-1-benzylpiperidine.
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Caption: Key applications of 4-Amino-1-benzylpiperidine.

Safety and Handling

4-Amino-1-benzylpiperidine is classified as an irritant. It can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[10][13] It is harmful if swallowed or in contact
with skin.[7] Therefore, appropriate personal protective equipment (PPE), including gloves and
eye protection, should be worn during handling.[6] Work should be conducted in a well-
ventilated area. Store the compound in a cool, dry, dark place under an inert atmosphere.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.echemi.com/produce/pr22070556218-4-amino-1-benzylpiperidine.html
https://www.benchchem.com/product/b041602#physical-and-chemical-properties-of-4-amino-1-benzylpiperidine
https://www.benchchem.com/product/b041602#physical-and-chemical-properties-of-4-amino-1-benzylpiperidine
https://www.benchchem.com/product/b041602#physical-and-chemical-properties-of-4-amino-1-benzylpiperidine
https://www.benchchem.com/product/b041602#physical-and-chemical-properties-of-4-amino-1-benzylpiperidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

